Cas no 30557-01-8 (1-Stearoyl-3-Bromopropanediol)

• Product Name: 1-Stearoyl-3-Bromopropanediol
• CAS No: 30557-01-8
• MF: C₂₁H₄₁BrO₃
• MW: 421.452446699142
• CID: 5146057
• Update Time: 2025-06-15

1-Stearoyl-3-Bromopropanediol Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 3-bromo-2-hydroxypropyl ester
• 1-Stearoyl-3-Bromopropanediol

• Inchi： 1S/C21H41BrO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h20,23H,2-19H2,1H3
• InChI Key： FHTNNQHLBYOMQA-UHFFFAOYSA-N
• SMILES： C(OCC(O)CBr)(=O)CCCCCCCCCCCCCCCCC

Additional information on 1-Stearoyl-3-Bromopropanediol

Professional Introduction to 1-Stearoyl-3-Bromopropanediol (CAS No. 30557-01-8)

1-Stearoyl-3-Bromopropanediol, a compound with the chemical formula C₁₅H₂₇BrO₃, is a significant molecule in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 30557-01-8, has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. The presence of both a stearoyl group and a brominated propanediol moiety makes it a versatile intermediate in synthetic chemistry, particularly in the development of lipid-based drugs and bioactive molecules.

The stearoyl group, derived from stearic acid, contributes to the compound's hydrophobic nature, while the bromine substituent at the 3-position introduces reactivity that is useful in further functionalization. This combination of features has positioned 1-Stearoyl-3-Bromopropanediol as a valuable building block for researchers exploring novel therapeutic agents. Recent studies have highlighted its role in modulating lipid metabolism and signaling pathways, making it a subject of interest in both academic and industrial research settings.

In the realm of pharmaceutical chemistry, the synthesis and application of 1-Stearoyl-3-Bromopropanediol have been explored for their potential in creating new drug candidates. The compound's ability to serve as a precursor for more complex molecules has been demonstrated in several synthetic pathways. For instance, it can be used to construct acylated derivatives that mimic natural lipids involved in cellular communication. Such derivatives are particularly relevant in the development of treatments for metabolic disorders and inflammatory conditions.

Recent advancements in the field have shown that modifications to the structure of 1-Stearoyl-3-Bromopropanediol can significantly alter its biological activity. Researchers have been particularly interested in how varying the length and saturation of the fatty acid chain can influence its interactions with biological targets. These studies have provided insights into the design of molecules that can selectively interact with specific enzymes or receptors, thereby enhancing therapeutic efficacy while minimizing side effects.

The bromine atom in 1-Stearoyl-3-Bromopropanediol offers another layer of reactivity that has been exploited in drug development. Brominated compounds are known for their ability to participate in various chemical reactions, including cross-coupling reactions that are pivotal in modern synthetic organic chemistry. By leveraging these reactions, scientists have been able to create a wide array of derivatives with tailored properties. This flexibility has made 1-Stearoyl-3-Bromopropanediol a preferred choice for researchers aiming to develop innovative pharmacological agents.

The compound's potential applications extend beyond pharmaceuticals into other areas of biotechnology. For example, it has been investigated as a component in lipid-based drug delivery systems. These systems leverage the amphiphilic nature of lipids to enhance the bioavailability and targeted delivery of therapeutic agents. The incorporation of 1-Stearoyl-3-Bromopropanediol into such systems has shown promise in improving drug release profiles and reducing toxicity.

In conclusion, 1-Stearoyl-3-Bromopropanediol, with its CAS number 30557-01-8, represents a fascinating molecule with diverse applications in chemical and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex bioactive molecules. The ongoing research into its properties and potential applications underscores its significance as a tool for advancing therapeutic strategies across multiple disciplines.